Cas no 153071-59-1 (2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester)

2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester structure
153071-59-1 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
CAS No:153071-59-1
MF:C9H13NO2S
MW:199.27002120018
CID:1326705
PubChem ID:19005901
Update Time:2025-04-20

2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-[(1-methylethyl)amino]-, methyl ester
    • methyl 3-(isopropylamino)thiophene-2-carboxylate
    • methyl 3-(propan-2-ylamino)thiophene-2-carboxylate
    • DTXSID80597302
    • RQYMVLNWEZFGTR-UHFFFAOYSA-N
    • Methyl 3-[(1-methylethyl)amino]-2-thiophenecarboxylate
    • DA-32821
    • Methyl 3-[(propan-2-yl)amino]thiophene-2-carboxylate
    • 153071-59-1
    • methyl 3-[(1-methylethyl)amino]-2-thiophene carboxylate
    • SCHEMBL2430838
    • Inchi: 1S/C9H13NO2S/c1-6(2)10-7-4-5-13-8(7)9(11)12-3/h4-6,10H,1-3H3
    • InChI Key: RQYMVLNWEZFGTR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)OC)NC(C)C

Computed Properties

  • Exact Mass: 199.06679
  • Monoisotopic Mass: 199.06669983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 38.33
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.